N-[2-(acetylamino)-5-methoxyphenyl]-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-acetamido-5-methoxyphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C18H20N2O3S/c1-12-4-7-15(8-5-12)24-11-18(22)20-17-10-14(23-3)6-9-16(17)19-13(2)21/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: UBICVTBRBBQODM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=CC(=C2)OC)NC(=O)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-[2-(acetylamino)-5-methoxyphenyl]-2-[(4-methylphenyl)thio]acetamide, commonly known as AMT, is a synthetic compound that belongs to the class of tryptamine analogs. It has been studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

AMT acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. By binding to this receptor, AMT can modulate the activity of serotonin in the brain, leading to changes in mood, perception, and behavior.
Biochemical and Physiological Effects
AMT has been found to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It has also been found to produce alterations in sensory perception, mood, and cognition. These effects are thought to be mediated by its actions at the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

AMT has several advantages for use in lab experiments. It is a potent and selective agonist at the 5-HT2A receptor, which makes it a useful tool for studying the role of serotonin in the brain. It is also relatively stable and easy to synthesize, which makes it a convenient compound for research purposes. However, there are also some limitations to its use. It has been found to produce a range of physiological effects, which can complicate the interpretation of experimental results. Additionally, its legal status may limit its availability for research purposes.

Future Directions

There are several future directions for research on AMT. One area of interest is its potential therapeutic applications in the treatment of psychiatric disorders, particularly depression and anxiety. Another area of interest is its role in the regulation of sensory perception and cognition. Further research is needed to fully understand the mechanisms of action of AMT and its potential applications in scientific research and medicine.
Conclusion
In conclusion, N-[2-(acetylamino)-5-methoxyphenyl]-2-[(4-methylphenyl)thio]acetamide, or AMT, is a synthetic compound that has been studied for its potential applications in scientific research. It acts as a partial agonist at the 5-HT2A receptor, which makes it a useful tool for studying the role of serotonin in the brain. AMT has several advantages for use in lab experiments, but there are also some limitations to its use. Further research is needed to fully understand the mechanisms of action of AMT and its potential applications in scientific research and medicine.

Synthesis Methods

AMT can be synthesized through a multi-step process involving the reaction of 5-methoxy-2-nitroacetophenone with thioanisole and subsequent reduction with lithium aluminum hydride. This process results in the formation of AMT as a white crystalline powder with a melting point of 136-138°C.

Scientific Research Applications

AMT has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent serotonin receptor agonist, which makes it a useful tool for studying the role of serotonin in the brain. AMT has also been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders.